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Compound of Interest

Compound Name: 3-Methyloct-7-yn-2-ol

Cat. No.: B13278431

Get Quote

Target Audience: Analytical Chemists, Synthetic Organic Chemists, and Drug Development

Professionals Matrix/Compound: 3-Methyloct-7-yn-2-ol (CAS: 1566352-60-0) Techniques:

High-Resolution NMR, ATR-FTIR, and GC-MS

Introduction & Molecular Significance
3-Methyloct-7-yn-2-ol (Molecular Formula: C9​H16​O ; MW: 140.23 g/mol ) is a bifunctional

aliphatic building block featuring a secondary alcohol, a methyl branch, and a terminal alkyne.

In modern drug development and bioconjugation, terminal alkynes are highly prized for their

role as reactive handles in Copper-Catalyzed Alkyne-Azide Cycloaddition (CuAAC) "click"

chemistry. The secondary alcohol provides an orthogonal site for esterification, oxidation, or

protection strategies.

Characterizing this molecule requires a multi-modal analytical strategy. The structural nuances

—specifically the regiochemistry of the methyl group and the integrity of the terminal alkyne—

demand orthogonal validation through Nuclear Magnetic Resonance (NMR), Fourier Transform

Infrared (FTIR) spectroscopy, and Gas Chromatography-Mass Spectrometry (GC-MS).
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Fig 1. Orthogonal analytical workflow for 3-Methyloct-7-yn-2-ol characterization.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
Causality & Theoretical Grounding
NMR is the definitive technique for mapping the carbon backbone of 3-Methyloct-7-yn-2-ol.
The terminal alkyne proton ( ≡C−H ) is a critical diagnostic feature. Due to the diamagnetic

anisotropy generated by the cylindrical π -electron system of the triple bond, the terminal

alkyne proton is shielded relative to alkene protons, typically resonating near 2.0 ppm[1][2].

Furthermore, four-bond coupling ( 4J ) between the alkyne proton and the adjacent methylene

protons often splits this signal into a distinct triplet[1]. The secondary alcohol's carbinol proton (

−CH(OH)− ) will appear further downfield (typically 3.5–4.0 ppm) due to the electronegativity of

the oxygen atom.

Experimental Protocol: 1H and 13C NMR
Self-Validating System: To ensure the hydroxyl proton signal does not obscure aliphatic

multiplets, a D2​O shake test is integrated into the protocol.

Sample Preparation: Dissolve 15-20 mg of 3-Methyloct-7-yn-2-ol in 0.6 mL of deuterated

chloroform ( CDCl3​) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

Acquisition Parameters ( 1H NMR):

Frequency: 400 MHz or higher.

Scans: 16; Relaxation Delay (D1): 2.0 s.

Acquisition Parameters ( 13C NMR):

Frequency: 100 MHz.

Scans: 512–1024 (due to low natural abundance of 13C )[3].

Validation Step ( D2​O Exchange): Acquire the initial 1H spectrum. Add 1 drop of D2​O to the

NMR tube, shake vigorously, and re-acquire. The disappearance of the broad −OH signal

confirms its assignment and reveals any underlying aliphatic coupling.

Quantitative Data Summary: Predicted NMR Shifts
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Nucleus
Chemical Shift
(ppm)

Multiplicity Integration
Assignment /
Structural
Feature

1H ~2.00
Triplet ( 4J≈2.5

Hz)
1H

Terminal alkyne

proton ( ≡C−H )

[1]

1H ~3.70 Multiplet 1H
Carbinol proton (

−CH(OH)− )

1H ~1.50 - 2.20 Multiplets 6H

Aliphatic

methylene

envelope ( −CH2​

− )

1H ~0.90 Doublet 3H
Methyl branch (

−CH3​)

1H ~1.20 Doublet 3H
Terminal methyl

adjacent to OH

13C ~68.0 Singlet 1C

Terminal alkyne

sp-carbon (

≡C−H )[1]

13C ~84.0 Singlet 1C

Internal alkyne

sp-carbon ( −C≡

)[1]

13C ~72.0 Singlet 1C
Carbinol carbon (

−C−OH )

Fourier Transform Infrared (FTIR) Spectroscopy
Causality & Theoretical Grounding
While NMR provides connectivity, FTIR provides immediate, non-destructive confirmation of

functional group integrity. The stretching vibration of the terminal alkyne C−H bond is highly

energetic due to the strong sp -hybridized bond, appearing as a sharp, diagnostic peak at

3310–3320 cm −1 [4][5]. This is distinct from the broad O−H stretch of the secondary alcohol,
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which spans 3200–3600 cm −1 due to intermolecular hydrogen bonding. The C≡C triple bond

stretch is typically weak but observable between 2100–2140 cm −1 [6][7].

Experimental Protocol: ATR-FTIR
Self-Validating System: Background subtraction is performed immediately prior to sample

analysis to eliminate atmospheric H2​O and CO2​artifacts, ensuring the broad O−H peak is

intrinsic to the sample.

Preparation: Clean the Attenuated Total Reflectance (ATR) diamond crystal with isopropanol

and allow it to dry.

Background: Collect a background spectrum (air) using 32 scans at a resolution of 4 cm −1 .

Measurement: Apply 1-2 drops of neat 3-Methyloct-7-yn-2-ol directly onto the ATR crystal.

Ensure complete coverage of the sensor.

Acquisition: Collect the sample spectrum (32 scans, 4 cm −1 resolution, 4000–400 cm −1

range).

Validation: Wipe the crystal clean and run a blank scan to verify no sample carryover

remains.

Quantitative Data Summary: Key Vibrational Modes
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Wavenumber (cm −1 ) Peak Shape & Intensity
Functional Group
Assignment

3310 – 3320 Sharp, Strong
Terminal Alkyne ≡C−H

stretch[4]

3200 – 3600 Broad, Strong
Secondary Alcohol O−H

stretch (H-bonded)

2100 – 2140 Sharp, Weak Alkyne C≡C stretch[7]

2850 – 2960 Sharp, Strong
Aliphatic C−H stretches ( sp3 )

[5]

~1100 Sharp, Medium
Secondary Alcohol C−O

stretch[4]

Gas Chromatography-Mass Spectrometry (GC-MS)
Causality & Theoretical Grounding
GC-MS is utilized to confirm the molecular weight and assess the purity of the volatile alcohol.

Under standard 70 eV Electron Ionization (EI), aliphatic secondary alcohols typically exhibit a

very weak or absent molecular ion ( [M]+∙ )[8][9]. Instead, fragmentation is driven by two

primary pathways:

Dehydration: Loss of water (-18 Da) is highly favorable, generating an alkene radical

cation[8].

Alpha-Cleavage: Cleavage of the C−C bond adjacent to the hydroxyl group yields stable,

resonance-stabilized oxonium ions[9]. For 3-Methyloct-7-yn-2-ol, cleavage between C2 and

C3 will yield a prominent [CH3​CHOH]+ fragment at m/z 45[8].
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Fig 2. Predicted primary EI-MS fragmentation pathways for 3-Methyloct-7-yn-2-ol.
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Experimental Protocol: GC-MS (EI)
Self-Validating System: To differentiate true thermal dehydration in the GC inlet from EI-induced

fragmentation, the injector temperature is systematically lowered during method optimization.

Sample Preparation: Dilute the sample to 1 mg/mL in GC-grade dichloromethane (DCM).

GC Parameters:

Column: Non-polar capillary column (e.g., HP-5MS, 30m x 0.25mm x 0.25µm).

Carrier Gas: Helium at 1.0 mL/min (constant flow).

Inlet Temperature: 250°C (Split ratio 10:1).

Oven Program: 50°C (hold 2 min), ramp at 10°C/min to 250°C (hold 5 min).

MS Parameters:

Ionization Source: Electron Ionization (EI) at 70 eV.

Source Temperature: 230°C.

Scan Range: m/z 30 to 300.

Validation: Inject a blank DCM sample immediately following the analyte run to ensure no

column carryover or ghost peaks are present[8].

Quantitative Data Summary: Predicted Mass Fragments
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m/z Value Ion Type
Derivation /
Causality

Relative
Abundance

140 [M]+∙ Intact molecular ion Very Low / Absent[8]

125 [M−CH3​]+
Loss of terminal

methyl group
Low

122 [M−H2​O]+∙
Dehydration of

secondary alcohol
Medium

107 [M−H2​O−CH3​]+
Sequential loss of

water and methyl
Medium

45 [CH3​CHOH]+
Alpha-cleavage at C2-

C3

High (Potential Base

Peak)
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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